BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Aminobenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Aminobenzonitrile

Cat. No.: B023959

Essential Safety and Handling Guide for 2-
Aminobenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Aminobenzonitrile (CAS No. 1885-29-6). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Identification and Classification

2-Aminobenzonitrile is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or comes into contact with skin.[1][2] It is known to cause serious eye and skin
irritation, may cause respiratory irritation, and is suspected of causing cancer.[1][2][3]
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Hazard Classification Category GHS Hazard Statement

. H302: Harmful if swallowed[3]
Acute Toxicity, Oral Category 4 )

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin[3][4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3][4]
) ] o H315: Causes skin irritation[3]

Skin Corrosion/Irritation Category 2

[4]

Serious Eye Damage/Irritation Category 2

H319: Causes serious eye

irritation[3][4]
. e May cause an allergic skin
Skin Sensitization Category 1 )
reaction[4][5]
. . H351: Suspected of causing
Carcinogenicity Category 2

cancer[1][3]

Specific Target Organ Toxicity
] Category 3
(Single Exposure)

H335: May cause respiratory
irritation[3][4][6]

Physical and Chemical Properties

Property Value

Appearance Light yellow to light brown crystalline solid[4][7]
Melting Point 45 - 50 °C (113 - 122 °F)[4][6][7]

Boiling Point 267 - 268 °C (512.6 - 514.4 °F)[4][6][7]

Flash Point 145 °C (293 °F) - closed cup[4][6][7]

Autoignition Temperature

200 °C (392 °F)[4]

Toxicological Data
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Test Species Value
LD50 Intravenous Mouse 180 mg/kg[7]
LD50 Intraperitoneal Mouse 1,000 mg/kg[7]

Operational and Disposal Plans

Adherence to the following procedures is mandatory to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Aminobenzonitrile.[5]

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
complying with EN 166 or a
face shield.[2][8]

Protects against dust particles

and chemical splashes.[8]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber,
PVC).[1][5][8] Inspect gloves

before use.[1]

Prevents skin contact and

absorption.[8]

Skin & Body Protection

Laboratory coat, long-sleeved
clothing, and closed-toe shoes.
[3][8] Consider a chemical-
resistant suit for large

quantities.[8]

Minimizes skin exposure.[8]

Respiratory Protection

Use only in a well-ventilated
area.[7] If dust is generated or
ventilation is inadequate, use a
NIOSH/MSHA or EN 149
approved respirator (e.g., N95
dust mask).[3][6][8]

Prevents inhalation of harmful
dust.
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Handling and Storage Protocols

Safe Handling:

Obtain special instructions before use.[1]
e Work in a well-ventilated area, such as a chemical fume hood.[3][7]
e Avoid the formation and inhalation of dust.[3][5][7]

» Avoid all personal contact with the substance.[3] Do not get it in eyes, on skin, or on clothing.

[4]
o Keep containers securely sealed when not in use.[1][3]
e Do not eat, drink, or smoke in the handling area.[1][3]
e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3][4]
o Contaminated work clothes should be laundered separately before reuse.[1][3]

Storage:

Store in original, tightly closed containers.[1][7]

Keep in a cool, dry, and well-ventilated place.[1][7]

Store locked up.[1][3][4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][4]

Emergency Response and Disposal

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately rinse cautiously with plenty of water

for at least 15 minutes, holding eyelids open.[1]
Eye Contact [2][4] Remove contact lenses if present and

easy to do.[1][2] If eye irritation persists, seek

medical attention.[1][3]

Immediately remove all contaminated clothing,

including footwear.[1] Wash skin with plenty of
Skin Contact soap and running water for at least 15 minutes.

[1][2][4] Seek medical attention if skin irritation

occurs or you feel unwell.[1][4]

Move the person to fresh air and keep them in a
position comfortable for breathing.[1][2][3] If you
feel unwell, call a POISON CENTER or doctor.

[2]14]

Inhalation

Rinse mouth with water.[2] Immediately give a
Ingestion glass of water.[3] Call a POISON CENTER or

doctor immediately if you feel unwell.[1][3][4]

Spill Cleanup Protocol
Minor Spill (Solid):

e Ensure the area is well-ventilated.[7]
o Wearing appropriate PPE (gloves, goggles, respirator), clean up all spills immediately.[3]
¢ Avoid generating dust.[3] Use dry clean-up procedures.[3]

o Carefully sweep, shovel, or vacuum (using an explosion-proof, grounded vacuum) the spilled
material.[3]

o Place the material into a clean, dry, sealable, and properly labeled container for disposal.[3]

[7]
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o Decontaminate the spill area and all equipment used for cleanup.[3]
Major Spill:
o Evacuate the area immediately and move upwind.[1][3]

o Alert colleagues and emergency services (Fire Brigade), informing them of the location and
nature of the hazard.[1][3]

o Only trained personnel with full-body protective clothing and a self-contained breathing
apparatus should enter the area.[1]

o Prevent the spill from entering drains, sewers, or water courses.[1][3]
» Contain the spill using inert materials like sand, earth, or vermiculite.[1]

o Collect the material and place it in labeled containers for disposal.[1]

Waste Disposal

o Waste must be treated as hazardous.[2]

o Dispose of contents and containers at an authorized hazardous or special waste collection
point.[1][2][3]

» Follow all local, regional, and national regulations for chemical waste disposal.[2]

e Do not allow the product to enter drains or the environment.[7][9]
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Caption: Safe handling workflow for 2-Aminobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Aminobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023959#personal-protective-equipment-for-handling-
2-aminobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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